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Introduction

Peaqx, also known as NVP-AAMO77, is a potent and selective competitive antagonist of the N-
methyl-D-aspartate (NMDA) receptor, with a notable preference for the GIuUN2A subunit.[1][2][3]
[4] This selectivity makes it a valuable tool for investigating the specific roles of GIUN2A-
containing NMDA receptors in various physiological and pathological processes within the
central nervous system. Intracerebroventricular (ICV) injection is a widely used technique to
bypass the blood-brain barrier and deliver therapeutic or research compounds directly into the
cerebrospinal fluid (CSF), allowing for widespread distribution within the brain.[5]

These application notes provide a detailed protocol for the stereotaxic intracerebroventricular
injection of Peaqx in a rodent model. The protocol covers all stages from preparation of the
Peaqx solution to post-operative care. Additionally, quantitative data is summarized in tables
for clarity, and key experimental workflows are illustrated with diagrams.

Data Presentation
Table 1: Peaqx (NVP-AAMO077) Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2962860?utm_src=pdf-interest
https://www.benchchem.com/product/b2962860?utm_src=pdf-body
https://www.medchemexpress.com/peaqx.html
https://www.selleckchem.com/products/peaqx.html
https://en.wikipedia.org/wiki/PEAQX
https://hellobio.com/peaqx.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10400305/
https://www.benchchem.com/product/b2962860?utm_src=pdf-body
https://www.benchchem.com/product/b2962860?utm_src=pdf-body
https://www.benchchem.com/product/b2962860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2962860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value Source

Mechanism of Action

Competitive antagonist of the
NMDA receptor, with a

[11[2][31[4]
preference for the GIuUN2A

subunit.

~270 nM for human NMDA
1A/2A receptors; ~29.6 uM for

IC50 [1][2]
human NMDA 1A/2B
receptors.
- Soluble in DMSO (91 mg/mL)
Solubility [2]

and water.

In Vivo Administration

(Systemic)

10-40 mg/kg (subcutaneous) in
rats; 10 mg/kg (intraperitoneal)  [1][6]

in mice.

Note: The provided in vivo doses are for systemic administration and an appropriate ICV dose

will need to be determined by the researcher through dose-response studies.

Table 2: Stereotaxic Coordinates for ICV Injection in

Adult Rodents

Anteroposterio Mediolateral Dorsoventral

Animal Model r (AP) from (ML) from (DV) from Source
Bregma Midline Skull
-0.2 mmto -0.6 -2.0 mmto -2.5

Mouse 1.0 mm [71[81[9]
mm mm

Rat -0.8 mm 1.5 mm -4.6 mm [10]

Note: These coordinates are a general guide and may require optimization based on the

specific strain, age, and weight of the animal. It is recommended to perform a preliminary dye

injection (e.g., Trypan Blue) to confirm cannula placement.[11]
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Experimental Protocols
Protocol 1: Preparation of Peagx for
Intracerebroventricular Injection

o Reconstitution: Based on its solubility, Peaqgx can be dissolved in sterile, artificial
cerebrospinal fluid (aCSF) or a small amount of DMSO and then further diluted in sterile
saline or aCSF.[2] It is recommended to prepare fresh solutions on the day of the
experiment.[4]

» Vehicle Control: A vehicle-only solution (e.g., aCSF with the same final concentration of
DMSO as the Peaqx solution) should be prepared for control injections.

» Dosage: The optimal ICV dose for Peaqx has not been established in the literature and must
be determined empirically by the researcher. A starting point could be to use a significantly
lower concentration than that used for systemic administration, followed by a dose-response
study to determine the desired biological effect.

 Sterilization: The final Peagx solution and the vehicle should be sterile-filtered through a 0.22
um syringe filter before injection.

Protocol 2: Stereotaxic Intracerebroventricular Injection
Procedure

This protocol is adapted from standard stereotaxic surgery procedures.[12][13][14]
e Animal Preparation and Anesthesia:
1. Weigh the animal to determine the correct dosage of anesthetic and analgesic.

2. Anesthetize the animal using an appropriate anesthetic (e.g., isoflurane or
ketamine/xylazine cocktail).[7][8] Confirm the depth of anesthesia by the absence of a
pedal withdrawal reflex.

3. Once anesthetized, place the animal in the stereotaxic frame.[14] Ensure the head is
securely fixed and level.
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4. Apply ophthalmic ointment to the eyes to prevent corneal drying.[12][13]

5. Shave the scalp and disinfect the surgical area with an antiseptic solution (e.g., povidone-
iodine followed by 70% ethanol).[12]

Surgical Procedure:

1. Make a midline incision in the scalp to expose the skull.

2. Use sterile cotton swabs to clean the skull surface and identify the bregma and lambda
landmarks.

3. Position the injection cannula or Hamilton syringe needle at the coordinates for bregma.

4. Move the manipulator arm to the predetermined AP and ML coordinates for the lateral
ventricle (see Table 2).

5. Drill a small burr hole through the skull at the marked location, being careful not to
damage the underlying dura mater.[9]

Intracerebroventricular Injection:

1. Slowly lower the injection needle/cannula to the predetermined DV coordinate.[12]

2. Infuse the Peaqx solution or vehicle at a slow and controlled rate (e.g., 0.5-1 pL/minute) to
prevent a rapid increase in intracranial pressure.[10] Total injection volumes are typically in
the range of 2-5 uL.[7][8][11]

3. After the injection is complete, leave the needle in place for an additional 1-5 minutes to
minimize backflow of the solution up the injection tract.[8][10][15]

4. Slowly retract the needle.

Post-Operative Care:

1. Suture the scalp incision.
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2. Administer a post-operative analgesic as recommended by your institution's veterinary
guidelines.

3. Place the animal in a clean, warm cage and monitor it until it has fully recovered from
anesthesia.[13] Provide easy access to food and water.

4. Monitor the animal for any signs of distress or complications in the days following the
surgery.
Mandatory Visualizations

Diagram 1: Experimental Workflow for ICV Injection of
Peaqx
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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